molecular formula C9H18Cl2N4 B6216653 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride CAS No. 2742659-68-1

1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

Cat. No.: B6216653
CAS No.: 2742659-68-1
M. Wt: 253.2
InChI Key:
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Description

Molecular Structure Analysis

The molecular structure of similar compounds, such as “(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanol”, has been reported . The InChI code for this compound is 1S/C9H15N3O/c13-7-8-6-12(11-10-8)9-4-2-1-3-5-9/h6,9,13H,1-5,7H2 .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride involves the reaction of cyclohexyl azide with propargylamine followed by reduction of the resulting alkyne with hydrogen gas in the presence of a palladium catalyst. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Cyclohexyl azide", "Propargylamine", "Hydrogen gas", "Palladium catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclohexyl azide is reacted with propargylamine in the presence of a copper catalyst to form 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine.", "Step 2: The resulting alkyne is reduced with hydrogen gas in the presence of a palladium catalyst to form the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine." ] }

CAS No.

2742659-68-1

Molecular Formula

C9H18Cl2N4

Molecular Weight

253.2

Purity

95

Origin of Product

United States

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